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Abstract

Tetraamylammonium chloride, a quaternary ammonium salt, is a chemical compound with
growing interest in various scientific and industrial fields. This technical guide provides a
comprehensive overview of its core properties, including its molecular weight and structure.
While detailed experimental protocols for its synthesis, purification, and analysis are not widely
published, this document outlines general methodologies applicable to similar quaternary
ammonium compounds and presents available data. The guide also touches upon the potential
applications of such compounds in drug development, acknowledging the need for further
research into the specific biological activities of tetraamylammonium chloride.

Chemical Identity and Physical Properties

Tetraamylammonium chloride, also known as tetrapentylammonium chloride, is a quaternary
ammonium salt. The central nitrogen atom is bonded to four pentyl (amyl) groups, and it exists
as a salt with a chloride counter-ion.
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Table 1: Chemical and Physical Properties of Tetraamylammonium Chloride

Property Value Reference(s)
Molecular Weight 334.02 g/mol [1112][3]
Chemical Formula C20H44CIN [1][2]13]

CAS Number 4965-17-7 [1][21[3]
Appearance White crystalline solid [2]

Melting Point ~195 °C [2]

Tetrapentylammonium
Synonyms chloride, Tetra-n- [2]

pentylammonium chloride

Synthesis and Purification

Detailed, peer-reviewed synthesis and purification protocols specifically for
tetraamylammonium chloride are not readily available in the public domain. However, a
general and widely used method for the synthesis of quaternary ammonium salts is the
Menshutkin reaction. This reaction involves the alkylation of a tertiary amine with an alkyl
halide.

General Synthesis Protocol (Hypothetical)

A plausible synthesis route for tetraamylammonium chloride would involve the reaction of
triamylamine with 1-chloropentane.

Reaction: (CH3(CHz2)4)sN + CH3(CHz)4Cl - [N(CH2(CH2)3CHs3)4]*Cl~

Experimental Workflow:
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Caption: General workflow for the synthesis and purification of Tetraamylammonium
Chloride.

Methodology:

Reaction Setup: Triamylamine and a molar excess of 1-chloropentane would be dissolved in
a suitable polar aprotic solvent, such as acetonitrile or ethanol, in a round-bottom flask
equipped with a reflux condenser.

Reaction Conditions: The reaction mixture would be heated to reflux and stirred for a period
ranging from several hours to a few days, depending on the reactivity of the substrates. The
progress of the reaction could be monitored by techniques like Thin Layer Chromatography
(TLC).

Isolation of Crude Product: After the reaction is complete, the solvent would be removed
under reduced pressure. The resulting crude solid would likely contain the desired product
along with unreacted starting materials.

Purification: Purification would typically be achieved by recrystallization from an appropriate
solvent system. A common technique involves dissolving the crude product in a minimal
amount of a good solvent (e.g., ethanol) and then adding a poor solvent (e.g., diethyl ether)
until precipitation occurs. The resulting crystals would be collected by filtration.

Washing and Drying: The purified crystals would be washed with a non-polar solvent to
remove any remaining impurities and then dried under vacuum to yield the final product.

Analytical Characterization

Specific analytical data like NMR and mass spectra for tetraamylammonium chloride are not
widely available in public databases. The following describes the expected analytical
characterization methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the pentyl
(amyl) groups. These would include a triplet for the terminal methyl (CHs) group, multiplets
for the internal methylene (CHz) groups, and a distinct multiplet for the methylene group
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directly attached to the nitrogen atom, which would be shifted downfield due to the positive
charge on the nitrogen.

e 13C NMR: The carbon-13 NMR spectrum would show distinct signals for each of the five
carbon atoms in the pentyl chains. The carbon atom directly bonded to the nitrogen would be
the most deshielded.

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the cation. The expected
mass for the tetraamylammonium cation ([N(CsH11)4]*) is approximately 298.35 m/z.

Applications in Drug Development

While specific research on the applications of tetraamylammonium chloride in drug
development is limited, quaternary ammonium compounds, in general, have several roles in
this field.

» Excipients: Their amphiphilic nature can make them useful as solubilizing agents or
stabilizers in drug formulations.

e Antimicrobial Agents: Many quaternary ammonium compounds exhibit broad-spectrum
antimicrobial activity.

e Phase Transfer Catalysts: In the synthesis of active pharmaceutical ingredients (APIs), they
can be used as phase transfer catalysts to facilitate reactions between reactants in different
phases.

It is important to note that the biological activity and potential toxicity of tetraamylammonium
chloride would need to be thoroughly investigated before it could be considered for any
pharmaceutical application. Currently, there is no publicly available information on any specific
signaling pathways modulated by this compound.

Logical Relationship of Potential Applications:
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Caption: Potential applications of Tetraamylammonium Chloride in drug development.

Conclusion

Tetraamylammonium chloride is a quaternary ammonium salt with well-defined chemical and
physical properties. While detailed experimental protocols for its synthesis and analysis are not
readily available, established methods for similar compounds provide a strong basis for its
preparation and characterization. Its potential applications in drug development are inferred
from the known roles of other quaternary ammonium compounds, but specific research into its
biological effects is required to validate these possibilities. This guide serves as a foundational
resource for researchers and professionals interested in exploring the properties and potential
of tetraamylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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